Cas no 2433-95-6 (Tetracosanoic acid,2-hydroxy-, methyl ester)

• Product Name: Tetracosanoic acid,2-hydroxy-, methyl ester
• CAS No: 2433-95-6
• MF: C₂₅H₅₀O₃
• MW: 398.662708759308
• CID: 251239
• PubChem ID: 3584311
• Update Time: 2025-06-15

Tetracosanoic acid,2-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Tetracosanoic acid,2-hydroxy-, methyl ester
• DL-2-HYDROXYTETRACOSANOIC ACID METHYL ESTER
• Methyl (±)-2-hydroxytetracosanoate
• methyl 2-hydroxytetracosanoate
• Methyl (+/-)-2-hydroxytetracosanoate, >98% (GC)
• DL-2-HYDROXYTETRACOSANOICACIDMETHYLESTER
• DTXSID60393884
• Methyl 2-hydroxy-tetracosanoate
• MSVLAXSCPVNLFM-UHFFFAOYSA-N
• SCHEMBL1683844
• Methyl (+/-)-2-hydroxytetracosanoate
• methyl-2-hydroxytetra-cosanoate
• CS-0066073
• PD077281
• HY-116615
• J-015451
• 2433-95-6
• Tetracosanoic acid, 2-hydroxy-, methyl ester
• MFCD00214302
• DTXCID50344744

• Inchi： 1S/C25H50O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(26)25(27)28-2/h24,26H,3-23H2,1-2H3
• InChI Key： MSVLAXSCPVNLFM-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 398.37600
• Monoisotopic Mass: 398.376
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 23
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 11

Experimental Properties

• Density: 0.9
• Boiling Point: 423.9°C at 760 mmHg
• Flash Point: 198 ℃
• Refractive Index: 1.459 
• PSA: 46.53000
• LogP: 7.73230

Tetracosanoic acid,2-hydroxy-, methyl ester Security Information

• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on Tetracosanoic acid,2-hydroxy-, methyl ester

Introduction to Tetracosanoic acid, 2-hydroxy-, methyl ester (CAS No: 2433-95-6)

Tetracosanoic acid, 2-hydroxy-, methyl ester, identified by its Chemical Abstracts Service (CAS) number 2433-95-6, is a specialized lipid compound that has garnered significant attention in the field of biochemical and pharmaceutical research. This compound, belonging to the class of fatty acid esters, exhibits unique structural and functional properties that make it a subject of interest for various applications, particularly in the development of bioactive molecules and therapeutic agents.

The molecular structure of Tetracosanoic acid, 2-hydroxy-, methyl ester consists of a long-chain fatty acid backbone with a hydroxyl group at the second carbon position and a methyl ester at the carboxyl end. This configuration imparts distinct physicochemical characteristics, including solubility parameters and reactivity profiles, which are critical for its potential use in synthetic chemistry and biological systems. The presence of the hydroxyl group introduces a site for further functionalization, enabling the design of more complex derivatives with tailored properties.

In recent years, there has been growing interest in the exploration of long-chain fatty acid derivatives for their potential applications in drug delivery systems and as intermediates in the synthesis of bioactive lipids. Tetracosanoic acid, 2-hydroxy-, methyl ester has been studied for its role in modulating cellular processes and its potential as a precursor for more complex molecules. For instance, researchers have investigated its incorporation into lipid-based nanoparticles designed for targeted drug delivery, leveraging its ability to enhance membrane stability and bioavailability.

One of the most compelling aspects of Tetracosanoic acid, 2-hydroxy-, methyl ester is its utility in the synthesis of more complex lipid mediators. These mediators play crucial roles in various physiological processes, including inflammation, signal transduction, and cellular homeostasis. The hydroxyl group in the molecule provides a versatile handle for chemical modifications, allowing researchers to design analogs with enhanced biological activity or improved pharmacokinetic profiles. Such modifications are essential for optimizing therapeutic efficacy while minimizing side effects.

Recent studies have also highlighted the potential of Tetracosanoic acid, 2-hydroxy-, methyl ester as a component in synthetic biology applications. Its structural features make it a suitable candidate for constructing artificial cell membranes or as a building block for designing novel biomimetic systems. These systems have implications in biotechnology and nanomedicine, where precise control over molecular architecture is crucial for achieving desired functionalities.

The pharmacological relevance of Tetracosanoic acid, 2-hydroxy-, methyl ester has been further underscored by its investigation as a potential therapeutic agent. Preclinical studies have suggested that derivatives of this compound may exhibit anti-inflammatory and anti-proliferative effects, making them promising candidates for treating chronic inflammatory diseases and certain types of cancer. The ability to modify its structure allows for fine-tuning its biological activity, ensuring that it can be optimized for specific therapeutic targets.

From an industrial perspective, the production and application of Tetracosanoic acid, 2-hydroxy-, methyl ester are also influenced by advancements in synthetic methodologies. Modern techniques such as enzymatic catalysis and green chemistry approaches have enabled more sustainable and efficient synthesis routes. These methods not only reduce costs but also minimize environmental impact, aligning with global efforts to promote sustainable chemical manufacturing.

The analytical characterization of Tetracosanoic acid, 2-hydroxy-, methyl ester is another critical aspect that has seen significant progress. High-resolution spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have provided detailed insights into its molecular structure and purity. These analytical tools are essential for ensuring the quality and consistency of the compound across different batches and applications.

In conclusion,Tetracosanoic acid, 2-hydroxy-, methyl ester (CAS No: 2433-95-6) represents a fascinating compound with diverse applications in biochemical research and pharmaceutical development. Its unique structural features and functional versatility make it a valuable tool for scientists exploring new frontiers in lipid chemistry. As research continues to uncover its potential benefits,Tetracosanoic acid, 2-hydroxy-, methyl ester is likely to play an increasingly important role in advancing both academic research and industrial applications.